molecular formula C18H24N2O3 B2560402 N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide CAS No. 940819-89-6

N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide

Cat. No. B2560402
CAS RN: 940819-89-6
M. Wt: 316.401
InChI Key: SFQGOKYMJMACMD-UHFFFAOYSA-N
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Description

N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide, also known as CMMDA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. CMMDA is a member of the amide family and has a molecular formula of C22H29N2O3.

Mechanism of Action

The mechanism of action of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is not fully understood. However, studies have suggested that N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide acts as a modulator of neurotransmitter activity, specifically dopamine and serotonin. N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been shown to increase the release of these neurotransmitters, which can lead to changes in behavior and mood.
Biochemical and Physiological Effects:
N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been shown to have a range of biochemical and physiological effects. Studies have suggested that N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide can increase locomotor activity, induce hyperthermia, and alter the sleep-wake cycle. Additionally, N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been shown to affect various physiological processes, such as cardiovascular function and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide in lab experiments is its ability to modulate neurotransmitter activity, which can provide insight into the underlying mechanisms of various physiological and behavioral processes. However, one of the limitations of using N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the use of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide in scientific research. One potential area of research is the development of new drugs that target the same neurotransmitter systems as N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide and its potential therapeutic applications.
In conclusion, N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. Its ability to modulate neurotransmitter activity makes it a valuable tool for studying various physiological and behavioral processes. Further research is needed to fully understand the mechanism of action of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is a complex process that involves several steps. The first step is the preparation of 1-cyanocyclohexane, which is then reacted with 2-(2-methoxy-4-methylphenoxy)-N-methylacetamide to yield N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide. The synthesis of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide requires specialized equipment and expertise, making it a challenging compound to produce.

Scientific Research Applications

N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been used in various scientific research applications, including neuroscience, pharmacology, and toxicology. One of the primary uses of N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is to study the effects of the compound on the central nervous system. N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes.

properties

IUPAC Name

N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O3/c1-14-7-8-15(16(11-14)22-3)23-12-17(21)20(2)18(13-19)9-5-4-6-10-18/h7-8,11H,4-6,9-10,12H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFQGOKYMJMACMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OCC(=O)N(C)C2(CCCCC2)C#N)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-cyanocyclohexyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide

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